Cas no 251-41-2 (1,4-Dithiapentalene)
1,4-Dithiapentalene structure
Product Name:1,4-Dithiapentalene
CAS No:251-41-2
MF:C6H4S2
MW:140.225958824158
MDL:MFCD00179479
CID:36658
PubChem ID:87560358
Update Time:2025-04-18
1,4-Dithiapentalene Chemical and Physical Properties
Names and Identifiers
-
- Thieno[3,2-b]thiophene
- 1,4-DITHIAPENTALENE
- 1,4-THIOPHTHENE
- BUTTPARK 145\50-51
- 1,4-Dithiapentalene 1,4-Thiophthene
- 4-Dithiapentalene 1,4-Thiophthene
- Thieno[3,2-b]thiophen
- ]thiophene
- thienothiophene
- Thieno(3,2-b)thiophene
- Thiophthen
- PubChem21292
- Thieno[3,2-b]-thiophene
- Thieno[3,2-b ]thiophene
- thiopheno[3,2-b]thiophene
- AMTGC028
- KSC204E3N
- THI099
- EOS588
- AMOT0005
- EBD44255
- STL557175
- BBL103365
- SBB056383
- OR29252
- FCH1
- AKOS008901312
- J1Z
- SCHEMBL29149
- EN300-115621
- YSWG277
- MFCD00179479
- W-206930
- AS-2015
- AI-942/25034154
- Q27461625
- 94479-77-3
- HY-34607
- AM20090288
- FT-0649134
- 251-41-2
- SY019859
- CS-D1729
- DTXSID80179783
- SB66636
- T2513
- Thieno[3,2-b]thiophene, 95%
- AC-22785
- C6H4S2
- DB-024762
- DTXCID40102274
- 626-295-1
- GEO-04849
- 1,4-Dithiapentalene
-
- MDL: MFCD00179479
- Inchi: 1S/C6H4S2/c1-3-7-6-2-4-8-5(1)6/h1-4H
- InChI Key: VJYJJHQEVLEOFL-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C=CS2
Computed Properties
- Exact Mass: 139.97500
- Monoisotopic Mass: 139.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 80.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 56.5
Experimental Properties
- Density: 1.367
- Melting Point: 54.0 to 58.0 deg-C
- Boiling Point: 71°C/1mmHg(lit.)
- Flash Point: Fahrenheit: 208.4 ° f
Celsius: 98 ° c - Refractive Index: 1.728
- PSA: 56.48000
- LogP: 2.96280
1,4-Dithiapentalene Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302,H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:UN 3335
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: 26-36/37
-
Hazardous Material Identification:
- Storage Condition:Store at room temperature
1,4-Dithiapentalene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,4-Dithiapentalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069218-1g |
Thieno[3,2-b]thiophene |
251-41-2 | 97% | 1g |
£25.00 | 2022-03-01 | |
| Fluorochem | 069218-5g |
Thieno[3,2-b]thiophene |
251-41-2 | 97% | 5g |
£65.00 | 2022-03-01 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 702668-1G |
1,4-Dithiapentalene |
251-41-2 | 1g |
¥919.61 | 2023-11-27 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 702668-5G |
1,4-Dithiapentalene |
251-41-2 | 5g |
¥3248.11 | 2023-11-27 | ||
| Apollo Scientific | OR29252-1g |
Thieno[3,2-b]thiophene |
251-41-2 | 98% | 1g |
£30.00 | 2025-02-19 | |
| Apollo Scientific | OR29252-5g |
Thieno[3,2-b]thiophene |
251-41-2 | 98% | 5g |
£45.00 | 2025-02-19 | |
| Apollo Scientific | OR29252-25g |
Thieno[3,2-b]thiophene |
251-41-2 | 98% | 25g |
£139.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T98360-1g |
Thieno[3,2-b]thiophene |
251-41-2 | 98% | 1g |
¥30.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T98360-5g |
Thieno[3,2-b]thiophene |
251-41-2 | 98% | 5g |
¥111.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T98360-100g |
Thieno[3,2-b]thiophene |
251-41-2 | 98% | 100g |
¥2187.0 | 2023-09-06 |
1,4-Dithiapentalene Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:251-41-2)1,4-Dithiapentalene
Order Number:A5101
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):1714.0/374.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:251-41-2)Thieno[3,2-b]thiophene
Order Number:sfd23027
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
SunaTech Inc.
Gold Member
(CAS:251-41-2)Thieno[3,2-b]thiophene
Order Number:IN1102
Stock Status:in Stock
Quantity:10g;50g;100g;500g;1kg;5kg
Purity:98%
Pricing Information Last Updated:Friday, 25 July 2025 14:34
Price ($):Please inquire
Email:sales@sunatech.com
1,4-Dithiapentalene Related Literature
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Piotr Bujak,Irena Kulszewicz-Bajer,Malgorzata Zagorska,Vincent Maurel,Ireneusz Wielgus,Adam Pron Chem. Soc. Rev. 2013 42 8895
-
2. Thienothiophenes. Part 2.1 Synthesis, metallation and bromine→lithium exchange reactions of thieno[3,2-b]thiophene and its polybromo derivativesLance S. Fuller,Brian Iddon,Kevin A. Smith J. Chem. Soc. Perkin Trans. 1 1997 3465
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Jan Podlesny,Old?ich Pytela,Milan Klikar,Veronika Jelínková,Iwan V. Kityk,Katarzyna Ozga,Jaroslaw Jedryka,Myron Rudysh,Filip Bure? Org. Biomol. Chem. 2019 17 3623
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Johan C. Bijleveld,R. A. Melanie Verstrijden,Martijn M. Wienk,René A. J. Janssen J. Mater. Chem. 2011 21 9224
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5. Donor–acceptor conjugated polymers based on multifused ladder-type arenes for organic solar cellsJhong-Sian Wu,Sheng-Wen Cheng,Yen-Ju Cheng,Chain-Shu Hsu Chem. Soc. Rev. 2015 44 1113
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